Cas no 2090456-55-4 (methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate)

• Product Name: methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate
• CAS No: 2090456-55-4
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4636791
• PubChem ID: 131407139
• Update Time: 2025-10-19

methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5-amino-4-bromo-, methyl ester
• methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate

• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)8-4-5-7(15-8)3-2-6(12)9(5)11/h2-4H,12H2,1H3
• InChI Key： LGYYXHJRIJUKIR-UHFFFAOYSA-N
• SMILES： C12=CC=C(N)C(Br)=C1C=C(C(OC)=O)S2

Additional information on methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate

Methyl 5-Amino-4-Bromo-1-Benzothiophene-2-Carboxylate (CAS No. 2090456-55-4): A Comprehensive Overview

Methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate (CAS No. 2090456-55-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate.

Chemical Structure and Properties

Methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate is a derivative of benzothiophene, a heterocyclic compound consisting of a benzene ring fused to a thiophene ring. The presence of the amino and bromo substituents at specific positions on the benzothiophene scaffold imparts unique chemical and physical properties to this compound. The molecular formula of methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate is C₁₁H₁₀BrNO₃S, with a molecular weight of approximately 308.17 g/mol.

The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its melting point is around 130°C, and it is stable under standard laboratory conditions. The presence of the carboxylate ester group confers additional reactivity, enabling its use in synthetic transformations and conjugation reactions.

Synthesis Methods

The synthesis of methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-bromo-1-benzothiophene-2-carboxylic acid with methylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method yields high purity and good yields of the desired product.

An alternative synthetic route involves the bromination of 5-amino-1-benzothiophene followed by esterification with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method is advantageous due to its simplicity and cost-effectiveness, making it suitable for large-scale production.

Biological Activities and Applications

Methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate has shown promising biological activities, particularly in the areas of anticancer and anti-inflammatory research. Recent studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents.

In cancer research, methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate has been found to exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of proteins such as Bcl-2 and cyclin D1, leading to apoptosis and cell cycle arrest.

In addition to its anticancer properties, methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Advancements

The ongoing research on methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate continues to uncover new insights into its biological activities and potential applications. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs derived from this compound. The researchers found that certain structural modifications, such as the introduction of additional functional groups or changes in substitution patterns, could enhance its potency and selectivity against specific cancer cell lines.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate as a scaffold for developing dual-action inhibitors targeting both cancer cells and inflammatory pathways. The results showed that these hybrid molecules exhibited improved efficacy compared to their parent compounds, highlighting their potential for further development as multifunctional therapeutic agents.

Conclusion

Methyl 5-amino-4-bromo-1-benzothiophene-2-carboxylate (CAS No. 2090456-55-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to expand our understanding of this compound's properties and potential uses, paving the way for future advancements in drug discovery and development.